N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H15NO3S2/c15-3-4-17-12(10-1-5-18-8-10)7-14-13(16)11-2-6-19-9-11/h1-2,5-6,8-9,12,15H,3-4,7H2,(H,14,16)
• InChI Key: NFDMYZXQMAQBKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C(CNC(=O)C2=CSC=C2)OCCO
• Molecular Formula: C13H15NO3S2
• Molecular Weight: 297.4 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)thiophene-3-carboxamide, commonly known as THCA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. THCA belongs to the class of compounds known as carboxamide derivatives, which have been studied for their diverse biological activities.

Scientific Research Applications

Synthesis and Characterization

• A study described the synthesis and antimicrobial evaluation of a series of ethyl benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. These compounds were characterized using 1H NMR, IR, Mass spectral data, and elemental analysis, suggesting potential antimicrobial applications (Spoorthy et al., 2021).

Antimicrobial Activity

• Ethyl cycloalkylthiophene Schiff bases and their metal complexes exhibited significant antibacterial and antifungal activities against a range of pathogenic strains, highlighting their potential as antimicrobial agents (Altundas et al., 2010).

Enzyme Inhibition

• A series of 2-(diethylamino)thieno1,3ŏxazin-4-ones were synthesized and showed inhibitory activity toward human leukocyte elastase, indicating potential applications in developing treatments for conditions involving elastase (Gütschow et al., 1999).

Cognitive Enhancement

• Research into 2-(2-Aminoethoxy)-1-hydroxyethyl derivatives of bicyclic arenes suggested potential antiamnestic and antihypoxic activities, which could lead to developments in cognitive enhancement therapies (Ono et al., 1995).

Organocatalysis

• A study demonstrated the efficient formation of 2-amino-3-carboxamide derivatives of thiophene under aqueous conditions, showcasing the versatility of thiophene compounds in organic synthesis and catalysis (Abaee & Cheraghi, 2013).